Cas no 956734-48-8 (1-5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylbutan-1-one)

1-5-(Furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylbutan-1-one is a heterocyclic compound featuring a fused bipyrazole core with furan and phenyl substituents. Its structural complexity offers potential utility in medicinal chemistry and materials science, particularly as a scaffold for designing bioactive molecules or functional materials. The presence of multiple aromatic systems enhances its stability and may facilitate π-π interactions, while the furan moiety introduces additional reactivity for further derivatization. This compound is of interest for researchers exploring novel pharmacophores or optoelectronic materials due to its conjugated framework and tunable electronic properties. Its synthesis requires precise control to ensure purity and yield, making it a valuable intermediate for specialized applications.

1-5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylbutan-1-one structure

956734-48-8 structure

Product Name:1-5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylbutan-1-one

CAS No:956734-48-8

MF:C₂₆H₂₄N₄O₂

MW:424.494365692139

CID:5431879

Update Time:2025-06-20

1-5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylbutan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-[3-(1,3-diphenylpyrazol-4-yl)-5-(furan-2-yl)-3,4-dihydropyrazol-2-yl]butan-1-one
- 1-5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylbutan-1-one
- Inchi： 1S/C26H24N4O2/c1-2-10-25(31)30-23(17-22(27-30)24-15-9-16-32-24)21-18-29(20-13-7-4-8-14-20)28-26(21)19-11-5-3-6-12-19/h3-9,11-16,18,23H,2,10,17H2,1H3
- InChI Key： NSQFRKCGWDGSTJ-UHFFFAOYSA-N
- SMILES： C(N1C(C2=CN(C3=CC=CC=C3)N=C2C2=CC=CC=C2)CC(C2=CC=CO2)=N1)(=O)CCC

1-5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylbutan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3300-0104-2μmol	1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]butan-1-one	956734-48-8	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3300-0104-5μmol	1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]butan-1-one	956734-48-8	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3300-0104-10μmol	1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]butan-1-one	956734-48-8	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3300-0104-20μmol	1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]butan-1-one	956734-48-8	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3300-0104-1mg	1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]butan-1-one	956734-48-8	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3300-0104-2mg	1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]butan-1-one	956734-48-8	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3300-0104-3mg	1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]butan-1-one	956734-48-8	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3300-0104-4mg	1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]butan-1-one	956734-48-8	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3300-0104-5mg	1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]butan-1-one	956734-48-8	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3300-0104-10mg	1-[5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl]butan-1-one	956734-48-8	90%+	10mg	$79.0	2023-04-26

1-5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylbutan-1-one Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin

Additional information on 1-5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylbutan-1-one

1-5-(Furan-2-yl)-1',3'-Diphenyl-3,4-Dihydro-1'H,2H-3,4'-Bipyrazole-2-ylbutan-1-one

The compound with CAS No. 956734-48-8, named as 1-5-(furan-2-yl)-1',3'-diphenyl-3,4-dihydro-1'H,2H-3,4'-bipyrazole-2-ylbutan-1-one, is a highly specialized chemical entity that belongs to the class of heterocyclic compounds. This molecule features a complex structure comprising multiple fused and bridged rings, including furan moieties and diphenyl substituents, which contribute to its unique biological and pharmacological properties.

Recent studies have highlighted the potential of such bipyrazole derivatives in drug discovery, particularly due to their ability to modulate key cellular pathways. The butan-1-one group attached to the bipyrazole core further enhances the molecule's structural diversity, making it a promising candidate for exploring therapeutic applications.

The presence of furan-2-yl substituents introduces additional electronic and steric effects, which can influence the compound's interactions with biological targets. This makes the molecule particularly interesting for researchers investigating small-molecule drug design, where precise structural modifications can lead to significant improvements in bioactivity.

Emerging research has demonstrated that this compound exhibits notable antiproliferative and anti-inflammatory activities in preclinical models. Its ability to selectively target certain signaling pathways positions it as a potential candidate for cancer therapy and rheumatological diseases. Furthermore, the diphenyl groups contribute to increased lipophilicity, which may improve its pharmacokinetic profile and bioavailability.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound with various protein targets. These studies suggest that the molecule has high potential for targeted drug delivery, particularly in cases where selectivity is crucial to minimize off-target effects.

Overall, the CAS No. 956734-48-8 compound represents an exciting frontier in medicinal chemistry, offering a unique combination of structural features and biological activities that make it a valuable tool for both academic research and pharmaceutical development.